Cas no 2229566-47-4 (1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate
• CAS No: 2229566-47-4
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 5326207
• PubChem ID: 137963940
• Update Time: 2025-07-31

1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate

• Inchi： 1S/C11H11ClO5/c1-15-6-4-7(10(13)16-2)9(12)8(5-6)11(14)17-3/h4-5H,1-3H3
• InChI Key： UQEVPFRSBNGWCX-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC(OC)=CC(C(OC)=O)=C1Cl

Additional information on 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate

Professional Introduction to 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate (CAS No. 2229566-47-4)

1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate, with the CAS number 2229566-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and functional properties, serves as a versatile intermediate in the synthesis of various bioactive molecules and advanced materials. The presence of both chloro and methoxy substituents, along with the dicarboxylate functional groups, makes it a valuable building block for further chemical modifications and applications.

The structural framework of 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate is derived from a benzene core, which is a common motif in many pharmaceuticals and agrochemicals. The dimethyl substitution at the 1 and 3 positions enhances the steric hindrance and electronic properties of the molecule, influencing its reactivity and interaction with biological targets. The chloro group at the 2 position introduces electrophilic centers, making it susceptible to nucleophilic substitution reactions, while the methoxy group at the 5 position provides a hydrophilic moiety that can improve solubility and metabolic stability.

In recent years, 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate has been explored in several cutting-edge research areas. One notable application is in the development of novel heterocyclic compounds, which are essential for creating drugs with enhanced efficacy and reduced side effects. The dicarboxylate groups offer multiple sites for further functionalization, allowing chemists to design complex molecular architectures. For instance, researchers have utilized this compound to synthesize derivatives with potential anticancer properties by incorporating additional pharmacophores or linking it to other bioactive molecules.

The pharmaceutical industry has shown particular interest in leveraging the structural features of 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate for drug discovery. Its ability to undergo various chemical transformations makes it a preferred candidate for generating libraries of compounds for high-throughput screening. Recent studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity by binding to specific pockets within the target proteins has been a focal point of investigation.

Beyond pharmaceuticals, 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate finds applications in materials science. Its rigid aromatic core and functional groups make it suitable for designing polymers with tailored properties. These polymers can be used in coatings that require high thermal stability or in electronic materials where precise molecular arrangement is crucial. The compound's compatibility with various polymerization techniques has led to innovations in smart materials that can respond to environmental stimuli such as temperature or light.

The synthesis of 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by chlorination and methylation at specific positions on the benzene ring. The introduction of the dicarboxylate groups typically involves carboxylation reactions such as Kolbe-Schmitt reaction or direct oxidation of methyl groups using strong oxidants. Advanced techniques like flow chemistry have also been employed to improve reaction efficiency and scalability.

The chemical reactivity of this compound makes it an attractive candidate for exploring new synthetic methodologies. Researchers have been experimenting with transition metal-catalyzed reactions to achieve selective functionalization without compromising regioselectivity. For example, palladium-catalyzed cross-coupling reactions have been used to introduce additional aryl or heteroaryl groups onto the benzene core. These modifications can lead to novel derivatives with enhanced biological activity or material properties.

In conclusion, 1,3-dimethyl 2-chloro-5-methoxybenzene-1,3-dicarboxylate (CAS No. 2229566-47-4) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for developing new drugs and functional materials. As research continues to uncover its potential, this compound is poised to play an increasingly important role in future scientific endeavors.